Cas no 953414-71-6 (5-Bromo-3-(phenylethynyl)pyridin-2-amine)

5-Bromo-3-(phenylethynyl)pyridin-2-amine structure
953414-71-6 structure
Product Name:5-Bromo-3-(phenylethynyl)pyridin-2-amine
CAS No:953414-71-6
MF:C13H9BrN2
MW:273.127961874008
CID:1083018
PubChem ID:23643605
Update Time:2025-04-20

5-Bromo-3-(phenylethynyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-(phenylethynyl)pyridin-2-amine
    • 5-Bromo-3-(phenylethynyl)-2-pyridinamine
    • 953414-71-6
    • 5-bromo-3-(2-phenylethynyl)pyridin-2-amine
    • DB-368479
    • Inchi: 1S/C13H9BrN2/c14-12-8-11(13(15)16-9-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,(H2,15,16)
    • InChI Key: PGXQOWSVIDMNLS-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C#CC2C=CC=CC=2)=C1)N

Computed Properties

  • Exact Mass: 271.99491g/mol
  • Monoisotopic Mass: 271.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.9Ų
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